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Q: What are the optimal storage conditions for pure nicotine?

A: Pure nicotine is highly sensitive to oxidation, which leads to degradation and darkening. For
unopened factory-sealed bottles, the recommended storage is in a refrigerator at 0-10°C [1].

These bottles are often filled with nitrogen to prevent oxidation [1]. After opening, the bottle
should be purged with an inert gas (such as nitrogen or argon of >99.99% purity) before

resealing, and the contents should be used within 14 days, with continued storage at 0-10°C
[1].

Q: How should nicotine salts be stored?

A: Nicotine salts, often in powder or crystal form, share similar sensitivity profiles with pure

nicotine. The recommended storage temperature range is between -25°C and +5°C [1]. An
unopened package can typically be stored under these conditions for up to two years. Once

opened, it is advisable to use the material within 14 days [1].

Q: How should we store aerosol samples collected for nicotine analysis?

A: Research indicates that the stability of nicotine in aerosol samples collected on Cambridge

Filter Pads (CFPs) is highly dependent on storage temperature. For short-term storage during
an experiment, storing CFPs at -80°C has been shown to be effective in preventing nicotine

degradation [2]. In contrast, storage at room temperature can lead to significant degradation of
the analyte [2].

Q: What safety equipment is required for handling pure nicotine?
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A: Pure nicotine is a neurotoxin and can be absorbed through the skin. Laboratories must

implement strict safety protocols [1]. This includes:
Personal Protective Equipment (PPE): Gloves and protective glasses are mandatory

[1].
Engineering Controls: Work should be conducted in an isolated room with an industrial
air extractor for ventilation. Handling pure nicotine after opening should be performed
under anaerobic conditions, such as in an anaerobic chamber or tent, to prevent

oxidation [1].
Emergency Procedures: Safety showers and eyewash stations should be accessible,

and all researchers must be trained in spill response procedures.

Technical Reference Tables

Table 1: Summary of Nicotine Storage Conditions

Material / Sample
Recommended
Storage Temperature

Special Conditions
Recommended Usage
After Opening

Pure Nicotine
(Unopened)

0°C to 10°C [1] Factory-sealed, nitrogen-

filled bottle [1]

N/A

Pure Nicotine
(Opened)

0°C to 10°C [1] Purge with inert gas (N₂ or

Ar) before resealing [1]

14 days [1]

Nicotine Salts
(Unopened)

-25°C to +5°C [1] Dark, dry place [1] Up to 2 years

(unopened) [1]

Nicotine Salts
(Opened)

-25°C to +5°C [1] Dark, dry place [1] 14 days [1]

Aerosol on CFPs -80°C [2] For analytical integrity [2] N/A

Table 2: Nicotine Stability Troubleshooting Guide
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Issue Possible Cause Corrective Action & Prevention

Darkening of pure
nicotine

Oxidation from exposure
to air [1]

Always purge the container with inert gas
after use. Check the integrity of bottle seals.

Peppery taste & strong
odor

Degradation due to
improper storage or age

Verify storage temperature logs. Use older
stock first (FIFO inventory).

Low nicotine recovery
in analysis

Sample degradation [2] Ensure aerosol samples (CFPs) are
immediately frozen at -80°C after collection

[2].

Crystals forming in
nicotine salt solutions

Precipitation from carrier

base

Gently heat the mixture to 40-50°C while

stirring to re-dissolve [1].

Experimental Protocol: Aerosol Generation & Nicotine
Collection

This protocol is adapted from methodologies used in emission studies for e-cigarette quality control and is

based on CORESTA's Recommended Method No. 81 (CRM81) [3].

1. Principle: Aerosols are generated from a vaping device using a standardized puffing regimen. The

particulate matter is collected on a Cambridge Filter Pad (CFP), and nicotine is subsequently extracted and

quantified.

2. Equipment & Reagents:

Validated aerosol generation machine (e.g., commercial vaping machine)

Soap bubble meter for puff volume calibration
Cambridge Filter Pads (CFPs)

UHPLC-DAD system for analysis
Extraction solvent (e.g., Methanol)

Inert gas supply (Nitrogen or Argon, >99.99% purity)

3. Procedure:
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Puffing Topography: Configure the aerosol generator to the following parameters: 55 mL puff
volume, 3-second puff duration, and 30-second inter-puff interval [3].
Aerosol Collection: Generate aerosols and collect them on a CFP. Research suggests that

collecting for 20 puffs provides better repeatability (3.5% RSD) compared to 10 puffs (5.0% RSD) [3].
Sample Storage: Immediately after collection, transfer the CFP to a sealed container and store at

-80°C to preserve nicotine integrity until analysis [2].
Nicotine Extraction: Extract nicotine from the CFP by immersing it in a suitable solvent (e.g.,

Methanol) for approximately 20 minutes, with periodic agitation to ensure complete extraction [3].
Analysis: Quantify nicotine concentration using a validated UHPLC-DAD method.

The following workflow diagram illustrates the key steps of this protocol:
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Start Protocol

Calibrate Puff Volume
(55 mL)

Generate Aerosol
(20 puffs, 3s duration, 30s interval)

Collect on
Cambridge Filter Pad (CFP)

Immediately Store CFP
at -80°C

Extract Nicotine
(Solvent, 20 min)

Quantify via UHPLC-DAD

Data Analysis

Click to download full resolution via product page

Safety & Facility Requirements

Working with high-concentration nicotine requires a rigorously controlled environment.
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Designated Area: Perform work in an isolated, dedicated room [1].

Ventilation: The room must be equipped with a functional industrial air extractor to ensure
adequate ventilation and remove toxic fumes [1].

Anaerobic Handling: All procedures involving opened containers of pure nicotine must be conducted
under anaerobic conditions using an anaerobic chamber or a glove bag filled with inert gas to prevent

oxidation and protect researchers [1].
Personal Protective Equipment (PPE): Researchers must wear appropriate gloves, protective lab

coats, and safety glasses at all times. The use of chemical-resistant gloves is critical.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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